Molybdenum dichloride dioxide

• IUPAC Name: dioxomolybdenum;dihydrochloride
• InChI: InChI=1S/2ClH.Mo.2O/h2*1H
• InChI Key: ASLHVQCNFUOEEN-UHFFFAOYSA-N
• Canonical SMILES: O=[Mo]=O.Cl.Cl
• Molecular Formula: Cl2H2MoO2
• DSSTOX Substance ID: DTXSID501262945
• Molecular Weight: 200.87 g/mol
• Physical Description: Yellow flakes; [Sigma-Aldrich MSDS]
• CAS RN: 13637-68-8

Description

Molybdenum (VI) dichloride dioxide is an oxo-halide of molybdenum widely used as a catalyst for various organic transformations. It is an oxo-transfer catalyst that has the ability to promote oxidation as well as reduction reactions.

Synthesis Analysis

Molybdenum dichloride dioxide can be prepared by several methods. One method involves the treatment of molybdenum trioxide with concentrated hydrochloric acid. Another method involves passing a 1:1 mixture of dry chlorine and oxygen over molybdenum metal at 250–350 °C. It can also be prepared from MoOCl4.

Molecular Structure Analysis

Gaseous molybdenum dichloride dioxide is a monomer, but upon condensation, it polymerizes to give a coordination polymer of uncertain structure. The single-bond and double-bond covalent radii of molybdenum are almost identical with those of tungsten.

Chemical Reactions Analysis

Molybdenum dichloride dioxide can be used to catalyze carbamate formation from an alcohol and isocyanates, acylation reactions, thioglycosylation of functionalized peracetylated glycosides, hydrosilylation of aldehydes and ketones as well as reduction of many compounds like imines, esters, amides and N-oxides.

Physical And Chemical Properties Analysis

Molybdenum dichloride dioxide has a molecular weight of 200.87 g/mol. It has 2 hydrogen bond donor counts and 2 hydrogen bond acceptor counts. It has a rotatable bond count of 0. Its exact mass and monoisotopic mass are 201.848588 g/mol. Its topological polar surface area is 34.1 Ų.

Scientific Research Applications

Organic Transformations

. .

Oxidation and Reduction Reactions

.

Carbamate Formation

.

Acylation Reactions

.

Thioglycosylation

.

Hydrosilylation

.

Reduction of Compounds

.

Thioacetalization

.

Synthesis of Carbamates

.

Deoxygenation of Epoxides

.

Mechanism of Action

Target of Action

Molybdenum dichloride dioxide primarily targets various organic transformations. It is widely used as a catalyst for these transformations . The compound is an oxo-transfer catalyst, promoting both oxidation and reduction reactions .

Mode of Action

The compound interacts with its targets by promoting oxidation and reduction reactions . As an oxo-transfer catalyst, it facilitates the transfer of an oxo group or two electrons to or from the substrate .

Biochemical Pathways

The compound affects various biochemical pathways through its role as a catalyst. It is involved in the biosynthesis of the molybdenum cofactors (Moco), an ancient, ubiquitous, and highly conserved pathway leading to the biochemical activation of molybdenum .

Result of Action

The result of the compound’s action is the successful catalysis of various organic transformations. It has been used as an efficient catalyst for several organic transformations . Additionally, it can be used as a chemical vapor deposition (CVD) precursor to synthesize various Mo-based nanomaterials .

Safety and Hazards

Molybdenum dichloride dioxide causes severe skin burns and eye damage. It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are recommended.

Future Directions

Molybdenum dichloride dioxide has been used in the scalable growth of high-quality monolayer MoS2 by selecting it as the Mo source and integrating the precursor with a standard low-pressure cold-wall metalorganic chemical vapor deposition (MOCVD) system. This work provides a new avenue for the large-scale production of high-quality MoS2 monolayers and facilitates their use in practical applications.